Cas no 706-04-7 (1,4-Dioxane, 2-hexyl-)

• Product name: 1,4-Dioxane, 2-hexyl-
• CAS No: 706-04-7
• MF: C₁₀H₂₀O₂
• MW: 172.2646
• CID: 546963
• PubChem ID: 12555016

1,4-Dioxane, 2-hexyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane, 2-hexyl-
• 2-hexyl-1,4-dioxane
• 706-04-7
• DTXSID20502374
• SCHEMBL1463562

• Inchi： InChI=1S/C10H20O2/c1-2-3-4-5-6-10-9-11-7-8-12-10/h10H,2-9H2,1H3
• InChI Key： NEVIBJTYLVDKLM-UHFFFAOYSA-N
• SMILES： CCCCCCC1COCCO1

Computed Properties

• Exact Mass: 172.1464
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46